Cas no 915217-60-6 ((OC-6-21)-Pentafluoro(4-isothiocyanatophenyl)sulfur)
915217-60-6 structure
Product Name:(OC-6-21)-Pentafluoro(4-isothiocyanatophenyl)sulfur
CAS No:915217-60-6
MF:C7H4F5NS2
MW:261.235376358032
CID:6798643
PubChem ID:57708541
Update Time:2024-10-09
(OC-6-21)-Pentafluoro(4-isothiocyanatophenyl)sulfur Chemical and Physical Properties
Names and Identifiers
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- 915217-60-6
- AKOS037621602
- SCHEMBL2247116
- Pentafluoro(4-isothiocyanatophenyl)-l6-sulfane
- (OC-6-21)-Pentafluoro(4-isothiocyanatophenyl)sulfur
-
- Inchi: 1S/C7H4F5NS2/c8-15(9,10,11,12)7-3-1-6(2-4-7)13-5-14/h1-4H
- InChI Key: CMBFNCPVUPRJLO-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=CC=1)N=C=S)(F)(F)(F)(F)F
Computed Properties
- Exact Mass: 260.97053229g/mol
- Monoisotopic Mass: 260.97053229g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 295
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.6
- Topological Polar Surface Area: 45.4Ų
(OC-6-21)-Pentafluoro(4-isothiocyanatophenyl)sulfur Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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